DNA-Binding Affinity Hierarchy: 3,6-Diaminoacridine Occupies a Defined Intermediate Position Among Acridine Intercalators
Löber (1968) established the equilibrium binding constant rank order for acridine dyes with calf thymus DNA: acridine < 3-amino-acridine < 3,6-bis-monocetamino-acridine < 3,6-diamino-acridine ≅ 3,6-bis-dimethylamino-acridine < 3,6-diamino-10-methyl-acridine [1]. 3,6-Diaminoacridine (proflavine) and 3,6-bis-dimethylaminoacridine exhibit approximately equivalent binding affinity, placing them at an intermediate tier—above mono-amino and acetamino-substituted acridines but below the ring-N-alkylated 3,6-diamino-10-methyl-acridine (acriflavine). Ring-N alkylation enhances binding, while the extrapolated binding constants K₀ at diminishing dye concentration show no significant difference when the N-alkyl chain is extended from methyl to amyl, indicating that the presence versus absence of ring-N alkylation, rather than chain length, is the dominant structural determinant [1].
| Evidence Dimension | Equilibrium DNA binding affinity rank order (calf thymus DNA) |
|---|---|
| Target Compound Data | 3,6-Diaminoacridine (proflavine): intermediate-high tier, approximately equivalent to 3,6-bis-dimethylaminoacridine |
| Comparator Or Baseline | Acridine (lowest) < 3-amino-acridine < 3,6-bis-monocetamino-acridine (lower tier); 3,6-diamino-10-methyl-acridine / acriflavine (highest tier) |
| Quantified Difference | Binding tendency increases with dye basicity; ring-N alkylation produces the highest binding constants; no significant difference in extrapolated K₀ among N-alkyl chain lengths (methyl to amyl) |
| Conditions | Calf thymus DNA, spectrophotometric determination, aqueous buffer, diminishing dye concentration extrapolation |
Why This Matters
Procurement decisions for DNA-binding studies should select 3,6-diaminoacridine when intermediate affinity with free primary amine functionality is required for downstream conjugation; acriflavine should be chosen when maximal DNA affinity is the sole criterion.
- [1] Löber, G. (1968) 'On the Complex Formation of Acridine Dyes with DNA—IV. The Equilibrium Constants of Substituted Proflavine and Acridine Orange Derivatives.' Photochemistry and Photobiology, 8: 23–30. doi:10.1111/j.1751-1097.1968.tb05841.x View Source
